Cas no 1803898-96-5 (2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride)

• Product Name: 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride
• CAS No: 1803898-96-5
• MF: C₇H₃Cl₂FN₂O₂S
• MW: 269.080321550369
• CID: 4824158
• Update Time: 2025-10-29

2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride

• Inchi： 1S/C7H3Cl2FN2O2S/c8-7-11-4-1-3(10)6(15(9,13)14)2-5(4)12-7/h1-2H,(H,11,12)
• InChI Key： QJJJTLVMZAPNSR-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC2=C(C=1)N=C(N2)Cl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 2.6
• Topological Polar Surface Area: 71.2

Additional information on 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride

Introduction to 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1803898-96-5) and Its Applications in Modern Chemical Biology

The compound 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1803898-96-5) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel pharmaceutical agents. This heterocyclic sulfonamide derivative has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and medicinal chemistry. The structural motif of benzimidazole, combined with the electron-withdrawing effects of chlorine and fluorine substituents, as well as the reactive sulfonyl chloride group, makes this compound a valuable intermediate in the development of bioactive molecules.

The sulfonyl chloride functionality in 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride is particularly noteworthy, as it enables facile coupling reactions with amines to form sulfonamides. Sulfonamides are a class of compounds that have been extensively explored in medicinal chemistry due to their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of both chlorine and fluorine atoms in the benzimidazole ring further enhances the compound's potential as a pharmacophore by modulating electronic and steric properties, which can influence binding affinity to biological targets.

Recent research has highlighted the utility of 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in various diseases, particularly cancer. By modifying the benzimidazole core with electron-withdrawing groups like chlorine and fluorine, researchers can fine-tune the compound's interactions with the active sites of kinases. For instance, studies have demonstrated that fluorinated benzimidazoles can improve metabolic stability and binding affinity, making them more effective in therapeutic applications.

In addition to its role in kinase inhibition, 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride has been investigated for its potential in developing antiviral agents. The benzimidazole scaffold is known to exhibit antiviral properties by interfering with viral replication processes. The introduction of electron-withdrawing substituents such as chlorine and fluorine enhances the compound's ability to interact with viral enzymes and proteins. Moreover, the sulfonyl chloride group allows for further derivatization, enabling the creation of more complex molecules with tailored biological activities.

The reactivity of 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride also makes it a valuable tool in material science applications. For example, it can be used to functionalize polymers and surfaces with sulfonamide groups, which can improve material properties such as biocompatibility and drug delivery efficiency. This approach has been explored in the development of advanced drug delivery systems where sulfonamides serve as linkers or anchors for therapeutic molecules.

One of the most exciting areas of research involving 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride is its application in designing metal chelating agents. Metal ions such as iron and copper play crucial roles in various biological processes but can also be toxic when present in excessive amounts. By incorporating sulfonamide groups into molecular frameworks, researchers can create compounds that selectively bind to metal ions, thereby preventing their harmful accumulation or facilitating their removal from biological systems.

The synthetic versatility of 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride is another key feature that contributes to its widespread use. The compound can undergo a variety of transformations, including nucleophilic substitution reactions at both the sulfonyl chloride and benzimidazole positions. This flexibility allows chemists to generate a wide range of derivatives with different biological profiles. For instance, by reacting 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride with primary amines, researchers can obtain sulfonamides that exhibit diverse pharmacological activities.

The impact of fluorine substitution on the benzimidazole ring cannot be overstated. Fluorine atoms are known to influence both metabolic stability and binding interactions by participating in hydrogen bonding and hydrophobic effects. In 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride, the fluorine atom at position 6 enhances the compound's ability to interact with biological targets while minimizing unwanted side reactions. This has led to several reports describing its use in developing highly selective inhibitors for therapeutic purposes.

In conclusion, 2-Chloro-6-fluoro-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1803898-96-5) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features—combining a benzimidazole core with chlorine, fluorine substituents, and a reactive sulfonyl chloride group—make it an invaluable intermediate for synthesizing bioactive molecules. Recent advancements in medicinal chemistry have demonstrated its utility in developing kinase inhibitors, antiviral agents, metal chelating compounds, and advanced material systems.